N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethylbenzamide

• IUPAC Name: N-[2-[2-(2-methoxyethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C19H24N4O3S/c1-12-4-5-14(8-13(12)2)19(25)21-18-15-10-27-11-16(15)22-23(18)9-17(24)20-6-7-26-3/h4-5,8H,6-7,9-11H2,1-3H3,(H,20,24)(H,21,25)
• InChI Key: UAHOOLPXHDJEKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C3CSCC3=NN2CC(=O)NCCOC)C
• Molecular Formula: C19H24N4O3S
• Molecular Weight: 388.5 g/mol

Description

N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C19H24N4O3S and its molecular weight is 388.49. The purity is usually 95%.
BenchChem offers high-quality N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

Compounds with Schiff base structures derived from components similar to the specified chemical have been evaluated for their corrosion inhibiting capabilities. For instance, studies on Schiff base compounds derived from phenazone and related chemicals have shown efficacy in reducing the corrosion rate of steel in acidic solutions. This application is critical in protecting metallic structures and components in industrial settings, especially where acid exposure is common (Emregül & Hayvalı, 2006).

Heterocyclic Compound Synthesis

Research into the synthesis of heterocyclic systems using reagents that include methyl and phenylmethyl acetyl derivatives showcases the utility of complex organic compounds in creating novel heterocyclic structures. These structures are foundational in the development of pharmaceuticals, agrochemicals, and organic materials (Selič, Grdadolnik, & Stanovnik, 1997).

Antimicrobial and Anticancer Studies

Synthesis and evaluation of antipyrine derivatives have demonstrated significant biological activities, including antimicrobial and anticancer potentials. These studies are pivotal for drug discovery efforts, particularly in identifying new treatments for infectious diseases and cancer (Sigroha, Narasimhan, Kumar, Khatkar, Ramasamy, Mani, Mishra, & Majeed, 2012).

Structural Analysis and Crystallography

The detailed structural analysis of compounds with aromatic amide groups, such as those similar to the compound , aids in understanding the intermolecular interactions that dictate molecular geometry. This information is crucial for the rational design of materials and molecules with desired physical and chemical properties (Karabulut, Namli, Kurtaran, Yıldırım, & Leszczynski, 2014).

Mechanism of Action

Mode of Action

Without specific information on the compound’s target, it’s challenging to describe its exact mode of action. Based on its structure, it’s plausible that the compound could interact with its targets through hydrogen bonding or electrostatic interactions, given the presence of the carbamoyl and amino groups .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown due to the lack of information on its target and mode of action .